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Compound of Interest

Compound Name: T 82

Cat. No.: B3422366

Essential Safety and Handling Guide for T 82

This guide provides critical safety, handling, and disposal information for products identified as
T 82, specifically "THINNER 91-82 / T-10 THINNER" and "TGC-82". This information is
intended for laboratory, research, and drug development professionals to ensure safe
operational procedures.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling T 82 to minimize exposure
and ensure personal safety. The following table summarizes the required PPE based on
available Safety Data Sheets (SDS).
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PPE Category

Requirement

Specification

Eye/Face Protection

Required

Wear appropriate protective
eyeglasses or chemical safety
goggles. A full face shield is
recommended where
splashing is possible.[1][2][3]
[4]

Skin Protection

Required

Chemical-resistant gloves
(e.g., Rubber, neoprene, or
nitrile) and protective clothing
to prevent skin contact.[1][2][3]
A chemical-resistant apron or
fire-resistant laboratory jacket

should also be worn.[3][5]

Respiratory Protection

Required under certain

conditions

Use a NIOSH-approved
respirator if ventilation is
inadequate or if exposure
limits are exceeded.[3][4][5]
Ensure proper ventilation, such
as a fume hood or other
engineering controls, to keep
airborne concentrations below
threshold limits.[1][5]

Hazard Summary

T 82 is classified as a hazardous substance with multiple health and physical risks.

Understanding these hazards is crucial for safe handling.
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Hazard Class Classification Associated Risks

Flammable liquid and vapor.

Keep away from heat, sparks,

N Flammable Ligquid (Category open flames, and other ignition
Flammability
3/4) sources.[1][2][4] Use
explosion-proof equipment.[1]
[4]
] Harmful if swallowed, inhaled,
Oral (Category 4), Inhalation ) ) )
. or in contact with skin.[1][2][4]
Acute Toxicity (Category 4), Dermal )
May be fatal if swallowed and
(Category 4) )
enters airways.[1][4]
Causes skin irritation.[1][2][4]
) ) o Prolonged or repeated contact
Skin Corrosion/Irritation Category 2 )
may lead to dry skin and
irritation.[1][4]
o Serious Eye Damage Causes serious eye damage
Eye Damage/Irritation o
(Category 1/2A) or irritation.[1][2][4]
) o Suspected of causing cancer.
Carcinogenicity Category 2
[11[4]
) o Suspected of damaging fertility
Reproductive Toxicity Category 2

or the unborn child.[1]

May cause respiratory tract
irritation, drowsiness, or
) dizziness.[1][4] May cause
N o Single and Repeated
Specific Target Organ Toxicity damage to organs (e.g.,
Exposure )
hearing organs) through
prolonged or repeated

exposure.[1]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain a safe laboratory
environment.
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Procedure

Key Steps

Handling

Obtain special instructions before use and do
not handle until all safety precautions have been
read and understood.[1] Wash hands and other
exposed areas thoroughly after handling.[1][2]
Do not eat, drink, or smoke when using this
product.[1] Use only in well-ventilated areas or

outdoors.[1][2] Avoid breathing vapors or mists.

[1]2]

Storage

Keep container tightly closed in a dry and well-
ventilated place.[5] Store away from heat,
sparks, open flames, and other ignition sources.

[1][2][4] Keep away from incompatible materials.

[2]

Emergency and Disposal Procedures

Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.
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Action

First Aid: Eyes

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate
medical attention.[1][2][4]

First Aid: Skin

Remove contaminated clothing and wash skin
thoroughly with soap and water.[2][4] If skin

irritation occurs, get medical attention.[2]

First Aid: Ingestion

Do NOT induce vomiting. Immediately call a

poison center or doctor.[1][4] Rinse mouth.[1][2]

First Aid: Inhalation

Move person to fresh air and keep comfortable
for breathing. Call a poison center or doctor if

you feel unwell.[1]

Spill Response

Cover with dry chemical extinguishing powder,
lime, sand, or soda ash. Do not use water.[3]
Remove sources of ignition and combustible

materials.[3] Ensure adequate ventilation.[2]

Disposal

Dispose of contents and container in
accordance with all local, regional, national, and
international regulations.[4] Do not let the

product enter drains.[5]

T 82 Handling Workflow

The following diagram outlines the standard operating procedure for handling T 82 in a

laboratory setting, from preparation to disposal.
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T 82 Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling & Use

Work in a Well-Ventilated Area
(e.g., Fume Hood)

'

Dispense and Use T 82

<

<

Cleanup & Dispos Emergency -Procedures

. In Case of Spill:
Decontaminate Work Area Evacuate and Ventilate

Segregate and Label Waste

'

Dispose of Waste per Regulations

In Case of Exposure:

Use Emergency Eyewash/Shower
and Seek Medical Attention

Click to download full resolution via product page

Caption: Standard operating procedure for handling T 82.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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